Cas no 870063-62-0 ((3-Fluoropyridin-4-yl)methanamine)

• Product Name: (3-Fluoropyridin-4-yl)methanamine
• CAS No: 870063-62-0
• MF: C₆H₇FN₂
• MW: 126.131584405899
• MDL: MFCD11100727
• CID: 706652
• PubChem ID: 45480462
• Update Time: 2025-10-05

(3-Fluoropyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-Pyridinemethanamine
• (3-Fluoropyridin-4-yl)methanamine
• (3-fluoropyridin-4-yl)methylamine
• 4-Aminomethyl-3-fluoropyridine dihydrochloride
• 4-Pyridinemethanamine,3-fluoro-
• 4-PYRIDINEMETHANAMINE, 3-FLUORO-
• 4-(Aminomethyl)-3-fluoropyridine
• YPJQSIDUEOBFTE-UHFFFAOYSA-N
• BDBM50232694
• 1-(3-Fluoropyridin-4-yl)methanamine
• AB63136
• EN002085
• AB0027133
• S
• 3-Fluoro-4-pyridinemethanamine (ACI)
• (3-Fluoro-4-pyridyl)methanamine
• 4-Aminomethyl-3-fluoropyridine
• [(3-Fluoropyridin-4-yl)methyl]amine

• MDL： MFCD11100727
• Inchi： 1S/C6H7FN2/c7-6-4-9-2-1-5(6)3-8/h1-2,4H,3,8H2
• InChI Key： YPJQSIDUEOBFTE-UHFFFAOYSA-N
• SMILES： FC1C(CN)=CC=NC=1

Computed Properties

• Exact Mass: 126.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Topological Polar Surface Area: 38.9

Experimental Properties

• PSA: 38.91000
• LogP: 1.37970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (3-Fluoropyridin-4-yl)methanamine

Comprehensive Guide to (3-Fluoropyridin-4-yl)methanamine (CAS No. 870063-62-0): Properties, Applications, and Market Insights

(3-Fluoropyridin-4-yl)methanamine (CAS No. 870063-62-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, also known as 4-(aminomethyl)-3-fluoropyridine, is characterized by its unique molecular structure, which combines a pyridine ring with a fluorine substituent and an aminomethyl group. Its versatility makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical properties of (3-Fluoropyridin-4-yl)methanamine include a molecular formula of C6H7FN2 and a molecular weight of 126.13 g/mol. The presence of the fluorine atom enhances the compound's reactivity, making it particularly useful in cross-coupling reactions and other synthetic transformations. Researchers often utilize this compound in the development of drug candidates, especially those targeting central nervous system (CNS) disorders and infectious diseases.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in the discovery of novel therapeutics. For instance, (3-Fluoropyridin-4-yl)methanamine has been explored as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in precision medicine and personalized therapies, which are among the most searched topics in pharmaceutical research.

Another area where (3-Fluoropyridin-4-yl)methanamine shows promise is in agrochemical innovation. Fluorinated compounds are known for their ability to improve the efficacy and selectivity of pesticides and herbicides. As sustainability becomes a key focus in agriculture, researchers are increasingly interested in compounds like 4-(aminomethyl)-3-fluoropyridine to develop environmentally friendly crop protection solutions.

The synthetic routes for (3-Fluoropyridin-4-yl)methanamine typically involve fluorination of pyridine precursors followed by functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the growing need for efficient and scalable processes in the chemical industry.

From a market perspective, the global demand for fluorinated heterocycles is expected to grow steadily, driven by their applications in life sciences and materials science. Companies specializing in fine chemicals and custom synthesis are actively stocking CAS No. 870063-62-0 to cater to research institutions and pharmaceutical developers. This trend is reflected in the increasing number of online queries related to buy (3-Fluoropyridin-4-yl)methanamine and suppliers of fluorinated pyridine derivatives.

For researchers working with (3-Fluoropyridin-4-yl)methanamine, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, preferably under inert atmosphere conditions, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings.

In conclusion, (3-Fluoropyridin-4-yl)methanamine (CAS No. 870063-62-0) is a versatile and valuable compound in modern chemical research. Its applications span across pharmaceuticals, agrochemicals, and materials science, making it a subject of interest for both academic and industrial researchers. As the scientific community continues to explore the potential of fluorinated building blocks, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable agrochemicals.